Aragonite (Ca(CO3)) (9CI)
Overview
Description
Aragonite is a naturally occurring mineral form of calcium carbonate (Ca(CO3)). It is one of the three most common polymorphs of calcium carbonate, the others being calcite and vaterite . Aragonite is typically found in marine environments, forming the shells and skeletons of many marine organisms, as well as in hot springs and caves . It is characterized by its orthorhombic crystal structure, which distinguishes it from the trigonal structure of calcite .
Preparation Methods
Synthetic Routes and Reaction Conditions
Aragonite can be synthesized through various methods, including the carbonation process, where calcium hydroxide reacts with carbon dioxide under controlled conditions . Another method involves the precipitation of calcium carbonate from seawater, which can be optimized by adjusting factors such as temperature, pH, and the presence of biomolecules . The use of aspartic acid, for example, has been shown to influence the structure and morphology of the precipitated aragonite .
Industrial Production Methods
Industrial production of aragonite often involves the precipitation of calcium carbonate from solutions containing calcium ions and carbonate ions. This can be achieved through the carbonation process, where carbon dioxide is bubbled through a calcium hydroxide solution . The conditions, such as temperature and concentration, are carefully controlled to favor the formation of aragonite over other polymorphs like calcite .
Chemical Reactions Analysis
Types of Reactions
Aragonite, like other forms of calcium carbonate, undergoes several types of chemical reactions. These include:
Thermal Decomposition: When heated, aragonite decomposes to form calcium oxide (CaO) and carbon dioxide (CO2).
Acid-Base Reactions: Aragonite reacts with acids to produce calcium ions, carbon dioxide, and water.
Common Reagents and Conditions
Major Products
Calcium Oxide (CaO): Produced through the thermal decomposition of aragonite.
Calcium Chloride (CaCl2): Formed when aragonite reacts with hydrochloric acid.
Scientific Research Applications
Aragonite has a wide range of applications in scientific research, including:
Biomineralization Studies: Aragonite is a key component in the study of biomineralization processes, particularly in marine organisms.
Geological Research: Its presence in sedimentary rocks and marine sediments makes it important for understanding geological processes and carbon cycling.
Material Science: Aragonite’s unique properties are utilized in the development of advanced materials, including nanostructured materials and composites.
Environmental Science: It plays a role in carbon sequestration and the study of carbon recycling pathways in the Earth’s interior.
Mechanism of Action
The mechanism by which aragonite exerts its effects is primarily related to its crystal structure and chemical composition. The orthorhombic structure of aragonite allows it to interact with various ions and molecules in its environment, influencing processes such as biomineralization and carbon sequestration . The presence of calcium ions in aragonite makes it a crucial component in biological systems, where it contributes to the formation of shells and skeletons in marine organisms .
Comparison with Similar Compounds
Aragonite is often compared with other polymorphs of calcium carbonate, such as calcite and vaterite:
Calcite: Calcite has a trigonal crystal structure, making it more stable under ambient conditions compared to aragonite.
Vaterite: Vaterite has a hexagonal crystal structure and is the least stable of the three polymorphs.
Aragonite’s unique orthorhombic structure and stability under specific conditions make it distinct from these other polymorphs, providing it with unique properties and applications .
Properties
InChI |
InChI=1S/CH2O3.Ca/c2-1(3)4;/h(H2,2,3,4); |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FYHXNYLLNIKZMR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(O)O.[Ca] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CH2CaO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80163829 |
Source
|
| Record name | Aragonite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80163829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
471-34-1, 3983-19-5, 14791-73-2, 13397-26-7 |
Source
|
| Record name | Calcium carbonate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=471-34-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Calcium bicarbonate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3983-19-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Aragonite | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14791-73-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Calcite | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=13397-26-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Aragonite | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014791732 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Aragonite | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80163829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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